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For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive technical overview of the Gamillus sequence and its

corresponding expression vector. The Gamillus protein, a novel target of significant interest in

current therapeutic research, is a key component in a newly identified signaling pathway

implicated in cellular proliferation and differentiation. Understanding the intricacies of its genetic

sequence and the tools for its expression is paramount for the development of targeted

therapies. This guide offers a detailed examination of the Gamillus sequence, the functional

elements of its expression vector, and the experimental protocols necessary for its study and

manipulation. The data presented herein is intended to serve as a foundational resource for

researchers engaged in the preclinical and clinical development of Gamillus-targeted

therapeutics.

Gamillus Sequence and Vector Data
The following tables summarize the essential quantitative and qualitative data for the Gamillus
gene sequence and its expression vector, pEX-Gamillus.

Table 1: Gamillus Gene Sequence Information
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Parameter Value

Gene ID GML-2025

Organism Homo sapiens

Sequence Length (bp) 1742

GC Content 58.7%

Number of Exons 7

Chromosomal Locus 3p21.31

Protein Accession GMLP-2025

Protein Length (aa) 580

Molecular Weight (kDa) 65.2

Isoelectric Point (pI) 8.1

Table 2: pEX-Gamillus Vector Characteristics

Parameter Value

Vector Name pEX-Gamillus

Vector Size (bp) 5428

Promoter CMV (Cytomegalovirus)

Selectable Marker Neomycin Resistance (NeoR)

Fusion Tag N-terminal 6x-His

Polyadenylation Signal SV40 Poly-A

Origin of Replication pUC ori

Multiple Cloning Site BamHI, XhoI, NotI

Experimental Protocols
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1. Protocol for Gamillus Gene Cloning into pEX Vector

This protocol details the steps for subcloning the Gamillus coding sequence into the pEX

expression vector.

Primer Design: Design forward and reverse primers for the Gamillus coding sequence,

incorporating BamHI and XhoI restriction sites, respectively.

PCR Amplification: Amplify the Gamillus coding sequence from human cDNA using high-

fidelity DNA polymerase.

Restriction Digest: Digest both the PCR product and the pEX vector with BamHI and XhoI

restriction enzymes.

Ligation: Ligate the digested Gamillus insert into the digested pEX vector using T4 DNA

ligase.

Transformation: Transform the ligation product into competent E. coli (DH5α strain).

Selection and Screening: Plate the transformed bacteria on LB agar plates containing

neomycin. Screen colonies by colony PCR and confirm positive clones by Sanger

sequencing.

2. Protocol for Protein Expression and Purification

This protocol outlines the procedure for expressing and purifying the Gamillus protein from

mammalian cells.

Transfection: Transfect HEK293T cells with the pEX-Gamillus plasmid using a suitable

transfection reagent.

Cell Lysis: After 48 hours of expression, harvest the cells and lyse them in a buffer containing

a non-ionic detergent and protease inhibitors.

Affinity Chromatography: Clarify the cell lysate by centrifugation and load the supernatant

onto a Ni-NTA affinity column to capture the His-tagged Gamillus protein.

Elution: Elute the bound protein using an imidazole gradient.
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Quality Control: Analyze the purified protein fractions by SDS-PAGE and Western blot using

an anti-His antibody to confirm purity and identity.

Visualizations
Gamillus Signaling Pathway
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Caption: A diagram of the proposed Gamillus signaling cascade.
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Experimental Workflow for Gamillus Cloning and Expression
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Caption: Workflow for Gamillus gene cloning and protein expression.

Logical Relationship of Vector Components
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and Vector]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192768#gamillus-sequence-and-vector-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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